Cas no 80921-39-7 (3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione)

80921-39-7 structure
Product name:3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione
3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Furyl)-1,5-diphenylpentane-1,5-dione
- 3-(furan-2-yl)-1,5-diphenylpentane-1,5-dione
- CHEMBL2140909
- AKOS022192340
- furfurylidenediacetophenone
- NSC158364
- NSC-158364
- SMR001821376
- DTXSID601001641
- 80921-39-7
- MLS003106473
- 3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione
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- Inchi: InChI=1S/C21H18O3/c22-19(16-8-3-1-4-9-16)14-18(21-12-7-13-24-21)15-20(23)17-10-5-2-6-11-17/h1-13,18H,14-15H2
- InChI Key: CKJCAUHBVXEYNT-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(=O)CC(CC(=O)C2=CC=CC=C2)C3=CC=CO3
Computed Properties
- Exact Mass: 318.125594432g/mol
- Monoisotopic Mass: 318.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 47.3Ų
3-(Furan-2-yl)-1,5-diphenylpentane-1,5-dione Related Literature
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MeiLing Zou,JunFeng Zhang,Han Zhu,MingLiang Du,QingFa Wang,Ming Zhang,XiangWen Zhang J. Mater. Chem. A, 2015,3, 12149-12153
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George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
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Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
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Han Xu,Yu Liao,Zhifei Gao,Yan Qing,Yiqiang Wu,Liaoyuan Xia J. Mater. Chem. A, 2021,9, 3418-3426
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Dhanshri C. Juvale,Vishal V. Kulkarni,Hemantkumar S. Deokar,Nilesh K. Wagh,Subhash B. Padhye,Vithal M. Kulkarni Org. Biomol. Chem., 2006,4, 2858-2868
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